Cas no 1804845-63-3 (Ethyl 3-(aminomethyl)-6-bromo-2-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-6-bromo-2-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1804845-63-3
• MF: C₁₀H₁₁BrF₂N₂O₂
• MW: 309.107348680496
• CID: 4865665
• Update Time: 2025-05-22

Ethyl 3-(aminomethyl)-6-bromo-2-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-6-bromo-2-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H11BrF2N2O2/c1-2-17-10(16)6-3-5(4-14)7(9(12)13)15-8(6)11/h3,9H,2,4,14H2,1H3
• InChI Key： MAHVUMVAGONLFN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)C=C(CN)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-6-bromo-2-(difluoromethyl)pyridine-5-carboxylate

Ethyl 3-(aminomethyl)-6-bromo-2-(difluoromethyl)pyridine-5-carboxylate: A Comprehensive Overview

Ethyl 3-(aminomethyl)-6-bromo-2-(difluoromethyl)pyridine-5-carboxylate, with the CAS number 1804845-63-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its pyridine ring structure, which serves as a versatile scaffold for various functional groups. The presence of an aminomethyl group at position 3, a bromo substituent at position 6, and a difluoromethyl group at position 2, along with an ethyl ester at position 5, makes it a highly functionalized molecule with potential applications in drug discovery and pest control.

The synthesis of Ethyl 3-(aminomethyl)-6-bromo-2-(difluoromethyl)pyridine-5-carboxylate involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthetic pathway to enhance yield and purity. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the process. These advancements not only improve the efficiency of production but also reduce environmental impact, aligning with the principles of green chemistry.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug development. The pyridine ring is known for its ability to interact with various biological targets, such as enzymes and receptors. The aminomethyl group at position 3 can act as a hydrogen bond donor, enhancing bioavailability and target binding affinity. Additionally, the bromo substituent introduces electronic effects that can modulate the compound's pharmacokinetic properties. Recent in vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against several kinases, making it a candidate for further exploration in oncology research.

In the agrochemical sector, Ethyl 3-(aminomethyl)-6-bromo-2-(difluoromethyl)pyridine-5-carboxylate has shown potential as a herbicide or insecticide. The difluoromethyl group contributes to the compound's stability and lipophilicity, which are crucial for its effectiveness in agricultural settings. Field trials conducted in controlled environments have indicated that this compound can inhibit the growth of certain weeds without causing significant harm to crops. However, further research is required to assess its long-term environmental impact and safety profile.

The pharmacokinetic properties of this compound have been extensively studied using advanced analytical techniques such as LC-MS/MS. These studies reveal that the compound has moderate solubility in aqueous solutions and exhibits first-pass metabolism in preclinical models. The presence of the ethyl ester group at position 5 plays a critical role in determining its absorption profile. Researchers are currently investigating methods to modify this group to improve bioavailability while maintaining therapeutic efficacy.

From an environmental perspective, understanding the fate and transport of Ethyl 3-(aminomethyl)-6-bromo-2-(difluoromethyl)pyridine-5-carboxylate is essential for assessing its ecological risks. Studies conducted under simulated environmental conditions suggest that the compound undergoes slow degradation under UV light and microbial action. Its persistence in soil and water systems raises concerns about potential bioaccumulation in aquatic organisms. Regulatory agencies are closely monitoring these findings to ensure that any future commercial applications comply with environmental safety standards.

In conclusion, Ethyl 3-(aminomethyl)-6-bromo-2-(difluoromethyl)pyridine-5-carboxylate (CAS No: 1804845-63-3) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure endows it with properties that make it a valuable tool in drug discovery and agrochemical development. As research progresses, further insights into its biological activity, pharmacokinetics, and environmental impact will be crucial for unlocking its full potential while ensuring sustainable practices.